Cas no 2138217-40-8 (1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid
• CAS No: 2138217-40-8
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6560735
• PubChem ID: 165749318
• Update Time: 2025-07-02

1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-741128
• 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid
• 2138217-40-8

• Inchi： 1S/C11H18N4O2/c1-8-5-12-3-4-15(8)7-9-6-14(2)13-10(9)11(16)17/h6,8,12H,3-5,7H2,1-2H3,(H,16,17)
• InChI Key： AGDKSTKWQRUEEU-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(C)N=1)CN1CCNCC1C)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid (CAS No. 2138217-40-8)

The compound 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid (CAS No. 2138217-40-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrazole-carboxylic acid derivative, characterized by its methylpiperazine substitution, exhibits promising potential in various therapeutic applications. Its molecular structure combines a 1H-pyrazole core with a carboxylic acid functional group, making it a versatile intermediate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid has surged due to their broad-spectrum biological activities. Researchers are particularly interested in its role as a pharmacophore in designing novel small-molecule inhibitors targeting enzymes and receptors. The presence of the 2-methylpiperazine moiety enhances its solubility and bioavailability, which are critical factors in drug formulation and ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

The synthesis of CAS No. 2138217-40-8 involves multi-step organic reactions, including alkylation, condensation, and carboxylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often utilized as a building block in the development of kinase inhibitors and GPCR modulators, which are pivotal in treating diseases like cancer and neurological disorders.

From an industrial perspective, 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid is manufactured under stringent Good Manufacturing Practices (GMP) to ensure consistency and safety. Its applications extend beyond pharmaceuticals, including use in agrochemicals and material science, where its unique properties contribute to the development of innovative products. The compound's stability under various pH conditions makes it suitable for formulation studies and drug delivery systems.

As the scientific community continues to explore the potential of CAS No. 2138217-40-8, its relevance in precision medicine and personalized therapeutics is becoming increasingly evident. With the rise of AI-driven drug discovery, this compound is frequently analyzed in in silico models to predict its interactions with biological targets. Furthermore, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods in the chemical industry.

In conclusion, 1-methyl-4-[(2-methylpiperazin-1-yl)methyl]-1H-pyrazole-3-carboxylic acid represents a cutting-edge example of how molecular design can drive innovation in science and technology. Its multifaceted applications and robust chemical properties position it as a valuable asset in both academic and industrial research, paving the way for future breakthroughs in life sciences and beyond.